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Compound of Interest

Compound Name: Rochelle salt

Cat. No.: B15598908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth preliminary investigation into the piezoelectric

properties of Rochelle salt (Sodium Potassium Tartrate Tetrahydrate, KNaC₄H₄O₆·4H₂O).

Rochelle salt, one of the first discovered piezoelectric materials, exhibits a strong piezoelectric

effect, making it a subject of continued interest for various applications, including sensors,

actuators, and transducers. This document summarizes its key quantitative properties, details

experimental protocols for its synthesis and characterization, and provides visual workflows for

key processes.

Quantitative Data Presentation
The following tables summarize the key physical, piezoelectric, and dielectric properties of

Rochelle salt for easy comparison and reference.

Table 1: Physical Properties of Rochelle Salt
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Property Value Units

Chemical Formula KNaC₄H₄O₆·4H₂O -

Molecular Weight 282.23 g/mol

Crystal System
Orthorhombic (paraelectric),

Monoclinic (ferroelectric)
-

Density ~1.77 g/cm³

Melting Point 70-80 °C

Ferroelectric Range -18 to +24 °C

Table 2: Piezoelectric Coefficients of Rochelle Salt

Coefficient Value (x 10⁻¹² C/N or pm/V)

d₁₄ Not explicitly found

d₂₅ Not explicitly found

d₃₆ Not explicitly found

Effective d₃₃ (composite) 30 - 120[1]

Note: While Rochelle salt is known for its high piezoelectric activity, specific values for the

complete tensor (d₁₄, d₂₅, d₃₆) were not consistently found across recent literature. The

effective d₃₃ in a composite structure is provided as a reference for its potential performance.

Table 3: Dielectric Properties of Rochelle Salt

Property Value Conditions

Dielectric Constant (εr) ~10³ - 10⁴
Within the ferroelectric range,

along the ferroelectric axis

Dielectric Constant (εr) ~10 Outside the ferroelectric range
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Experimental Protocols
This section details the methodologies for the synthesis, crystal growth, and characterization of

Rochelle salt for piezoelectric applications.

Synthesis of Rochelle Salt
Objective: To synthesize Rochelle salt from common laboratory reagents.

Materials:

Potassium bitartrate (Cream of Tartar)

Sodium carbonate (anhydrous)

Distilled water

Beakers

Heating plate with magnetic stirrer

Filtration apparatus (funnel, filter paper)

Crystallization dish

Procedure:

Dissolution: Dissolve a specific molar quantity of potassium bitartrate in a calculated volume

of distilled water in a beaker with gentle heating and stirring.

Neutralization: Slowly add a stoichiometric amount of sodium carbonate to the heated

solution. The addition should be gradual to control the effervescence (CO₂ release).

Completion of Reaction: Continue adding sodium carbonate until the fizzing ceases,

indicating the complete neutralization of the tartaric acid.

Filtration: While the solution is still hot, filter it to remove any unreacted impurities.
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Crystallization: Pour the hot, clear filtrate into a clean crystallization dish and allow it to cool

slowly to room temperature. Rochelle salt crystals will precipitate out of the solution.

Harvesting: Once a sufficient amount of crystals has formed, carefully decant the mother

liquor and collect the crystals.

Drying: Dry the harvested crystals at room temperature or in a desiccator.

Crystal Growth by Slow Evaporation
Objective: To grow larger, single crystals of Rochelle salt suitable for piezoelectric

measurements.

Materials:

Synthesized Rochelle salt

Distilled water

Beaker

Thread (e.g., nylon)

Support rod

Seed crystal (a small, well-formed crystal from the initial synthesis)

Procedure:

Saturated Solution Preparation: Prepare a saturated solution of Rochelle salt in distilled

water at a slightly elevated temperature (e.g., 30-40 °C) to ensure complete dissolution.

Seed Crystal Selection: Select a small, well-formed single crystal from the initial synthesis to

act as a seed.

Mounting the Seed Crystal: Tie the seed crystal to a thin thread and suspend it from a

support rod.
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Immersion: Immerse the suspended seed crystal into the saturated Rochelle salt solution,

ensuring it is fully submerged and not touching the bottom or sides of the beaker.

Slow Evaporation: Cover the beaker with a perforated film (e.g., parafilm with small holes) to

allow for slow evaporation of the solvent at a constant temperature.

Crystal Growth: Over several days to weeks, the solvent will evaporate, leading to

supersaturation and the growth of the seed crystal into a larger single crystal.

Harvesting: Once the crystal has reached the desired size, carefully remove it from the

solution and dry it.

Characterization of Piezoelectric Properties
2.3.1. Direct Piezoelectric Coefficient (d₃₃) Measurement using the Berlincourt Method

Objective: To measure the direct piezoelectric charge coefficient (d₃₃).

Apparatus:

d₃₃ meter (Berlincourt type)

Rochelle salt crystal with parallel electrodes applied to the faces perpendicular to the

desired measurement axis.

Procedure:

Sample Preparation: Ensure the Rochelle salt crystal has flat, parallel faces. Apply

conductive electrodes (e.g., silver paint or sputtered gold) to the two opposing faces.

Clamping: Securely clamp the crystal between the probes of the d₃₃ meter, ensuring good

electrical contact.

Force Application: The instrument applies a known, low-frequency alternating force to the

crystal.

Charge Measurement: The d₃₃ meter measures the electric charge generated by the crystal

in response to the applied force.
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d₃₃ Calculation: The instrument directly displays the d₃₃ value, which is the ratio of the

generated charge to the applied force (in pC/N).

2.3.2. Ferroelectric Hysteresis Loop Measurement using a Sawyer-Tower Circuit

Objective: To observe the ferroelectric nature of Rochelle salt by measuring its polarization

versus electric field (P-E) hysteresis loop.

Apparatus:

Function generator

High-voltage amplifier

Digital oscilloscope

Standard capacitor (linear, with capacitance much larger than the sample)

Rochelle salt crystal sample with electrodes

Resistors for the circuit

Procedure:

Circuit Assembly: Construct the Sawyer-Tower circuit. The Rochelle salt sample and a

standard linear capacitor are connected in series.

Signal Application: Apply a sinusoidal or triangular wave voltage from the function generator,

amplified to a high voltage, across the series combination.

Voltage Measurement: Use the oscilloscope to measure the voltage across the entire circuit

(proportional to the applied electric field E) on the X-channel and the voltage across the

standard capacitor (proportional to the polarization P of the sample) on the Y-channel.

Hysteresis Loop Observation: Set the oscilloscope to X-Y mode to display the P-E hysteresis

loop. The shape of the loop confirms the ferroelectric nature of the material and allows for

the determination of the remnant polarization and coercive field.
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Mandatory Visualizations
The following diagrams, generated using Graphviz (DOT language), illustrate key experimental

workflows and logical relationships in the investigation of Rochelle salt.
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Caption: Workflow for the synthesis of Rochelle salt crystals.
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Caption: Process flow for growing large single crystals of Rochelle salt.
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Caption: General workflow for the characterization of piezoelectric properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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